Cas no 452927-50-3 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl 2-chloro-4-nitrobenzoate)

2-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl 2-chloro-4-nitrobenzoate is a specialized organic compound featuring a phthalimide moiety linked to a 2-chloro-4-nitrobenzoate ester group. This structure imparts unique reactivity, making it valuable in synthetic chemistry applications, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, or functional materials. The presence of both electron-withdrawing (nitro and chloro) and imide groups enhances its utility in nucleophilic substitution or condensation reactions. The compound's well-defined molecular architecture ensures consistent performance in multi-step syntheses, while its crystalline nature facilitates purification and handling. Its stability under standard conditions further supports its use in controlled reaction environments.
2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl 2-chloro-4-nitrobenzoate structure
452927-50-3 structure
Product Name:2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl 2-chloro-4-nitrobenzoate
CAS No:452927-50-3
MF:C17H11ClN2O6
MW:374.732043504715
CID:6494531
PubChem ID:2399155
Update Time:2025-05-20

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl 2-chloro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl 2-chloro-4-nitrobenzoate
    • CHEMBL2262293
    • 2-(1,3-dioxoisoindolin-2-yl)ethyl 2-chloro-4-nitro-benzoate
    • Z18394459
    • AB00716158-01
    • WAY-614222
    • EN300-26866683
    • 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl 2-chloro-4-nitrobenzoate
    • 452927-50-3
    • AKOS001042646
    • Inchi: 1S/C17H11ClN2O6/c18-14-9-10(20(24)25)5-6-13(14)17(23)26-8-7-19-15(21)11-3-1-2-4-12(11)16(19)22/h1-6,9H,7-8H2
    • InChI Key: UCOBPEFPUBRVCN-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(=O)OCCN1C(C2C=CC=CC=2C1=O)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 374.0305638g/mol
  • Monoisotopic Mass: 374.0305638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 110Ų

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl 2-chloro-4-nitrobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26866683-0.05g
2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl 2-chloro-4-nitrobenzoate
452927-50-3 90%
0.05g
$2755.0 2023-09-11

Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl 2-chloro-4-nitrobenzoate

Compound CAS No 452927-50-3: A Comprehensive Overview

The compound with CAS No 452927-50-3, also known as 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl 2-chloro-4-nitrobenzoate, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a 1,3-dioxoisoindole moiety with a chloronitrobenzoate group. The isoindole ring system is a key structural feature that contributes to its stability and reactivity in various chemical reactions.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials, particularly in the development of novel polymers and biodegradable plastics. The chloronitrobenzoate group within its structure has been shown to enhance the compound's ability to participate in nucleophilic aromatic substitution reactions, making it a valuable intermediate in organic synthesis. Researchers have also explored its use in drug delivery systems, where its unique properties allow for controlled release mechanisms.

The synthesis of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl 2-chloro-4-nitrobenzoate involves a multi-step process that typically begins with the preparation of the isoindole derivative. This is followed by esterification with the chloronitrobenzoic acid derivative under specific reaction conditions. The optimization of these conditions has been a focus of recent research, with studies demonstrating that the use of microwave-assisted synthesis can significantly improve reaction yields and reduce production time.

In terms of applications, this compound has shown promise in the field of optoelectronics. Its ability to form self-assembled monolayers on various substrates makes it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, its stability under thermal and photochemical conditions suggests potential uses in high-performance electronic materials.

From an environmental perspective, researchers have investigated the biodegradability of this compound and its derivatives. Studies indicate that under certain conditions, it can undergo microbial degradation, reducing its environmental impact compared to traditional synthetic polymers. This has led to increased interest in its use in sustainable materials development.

Furthermore, recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. These models have provided insights into its electronic structure and reactivity, aiding in the design of more efficient synthetic pathways and applications. The integration of experimental and computational approaches has been instrumental in unlocking the full potential of this compound.

In conclusion, CAS No 452927-50-3, or 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl 2-chloro-4-nitrobenzoate, represents a versatile building block in modern organic chemistry. Its unique structure and reactivity make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in the development of innovative materials and technologies.

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